Cas no 10139-00-1 (Butanoic acid,2-amino-4,4-dichloro-, (2S)-)

• Product Name: Butanoic acid,2-amino-4,4-dichloro-, (2S)-
• CAS No: 10139-00-1
• MF: C₄H₇Cl₂NO₂
• MW: 172.009879350662
• CID: 206553
• PubChem ID: 24995
• Update Time: 2025-05-21

Butanoic acid,2-amino-4,4-dichloro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4,4-dichloro-, (2S)-
• (2S)-2-Amino-4,4-dichlorobutanoic acid
• armentomycin
• (S)-2-Amino-4,4-dichlorobutanoic acid
• alpha,alpha-Dichloro-L-butyrine
• Antibiotic U 10923
• Butanoic acid, 2-amino-4,4-dichloro-, (S)-
• Butyric acid, 2-amino-4,4-dichloro-, L- (8CI)
• L-2-Amino-4,4-dichlorobutyric acid
• U-10923
• L-Armentomycin
• (S)-2-Amino-4,4-dichlorobutyric acid
• CHEBI:221029
• DGJTWBMINQYSMS-REOHCLBHSA-N
• 2-Amino-4,4-dichlorobutanoic acid
• AKOS006277422
• 10139-00-1
• Butyric acid, 2-amino-4,4-dichloro-, L-
• (2S)-2-amino-4,4-dichloro-butanoic acid
• SCHEMBL2923837
• DTXSID60906115

• Inchi： 1S/C4H7Cl2NO2/c5-3(6)1-2(7)4(8)9/h2-3H,1,7H2,(H,8,9)/t2-/m0/s1
• InChI Key： DGJTWBMINQYSMS-REOHCLBHSA-N
• SMILES： ClC(C[C@@H](C(=O)O)N)Cl

Computed Properties

• Exact Mass: 170.98551
• Monoisotopic Mass: 170.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.477
• Boiling Point: 296.4°Cat760mmHg
• Flash Point: 133.1°C
• Refractive Index: 1.518
• PSA: 63.32
• LogP: 1.29240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids

Additional information on Butanoic acid,2-amino-4,4-dichloro-, (2S)-

Butanoic Acid, 2-Amino-4,4-Dichloro-, (2S)-: A Comprehensive Overview

Butanoic acid, 2-amino-4,4-dichloro-, (2S)- (CAS No. 10139-00-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, including the presence of an amino group at the second carbon and two chlorine atoms at the fourth carbon of a butanoic acid backbone. The (2S) designation indicates the specific stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of butanoic acid, 2-amino-4,4-dichloro-, (2S)- involves a series of carefully controlled reactions to ensure the correct stereochemistry and functional group placement. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, making it more accessible for further studies and applications.

One of the most notable applications of butanoic acid, 2-amino-4,4-dichloro-, (2S)- is in the field of drug discovery. This compound has been explored as a potential lead molecule for developing novel therapeutic agents targeting various diseases. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Moreover, butanoic acid, 2-amino-4,4-dichloro-, (2S)- has been investigated for its potential as a chiral building block in organic synthesis. Its unique structure makes it an ideal candidate for constructing complex molecules with specific stereochemical requirements. Recent research has highlighted its utility in synthesizing bioactive compounds with improved pharmacokinetic properties.

In terms of chemical properties, butanoic acid, 2-amino-4,4-dichloro-, (2S)- is known for its stability under mild conditions and its ability to undergo various transformations. For example, the amino group can be readily modified to introduce different functionalities, while the dichloro group provides opportunities for further substitution reactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of butanoic acid, 2-amino-4,4-dichloro-, (2S)- is essential for ensuring sustainable practices in its production and use. Recent studies have focused on identifying biodegradation mechanisms and assessing the compound's potential toxicity to aquatic organisms.

In conclusion, butanoic acid, 2-amino-4,4-dichloro-, (2S)- (CAS No. 10139-00-1) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and stereochemistry make it a valuable tool for advancing drug discovery and organic synthesis efforts. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.